![molecular formula C20H29NO4S2 B2988361 1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)methanesulfonamide CAS No. 1797074-04-4](/img/structure/B2988361.png)
1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)methanesulfonamide
Description
The compound “1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)methanesulfonamide” is a unique chemical with the linear formula C17H27NO5S2 . It is provided by Sigma-Aldrich as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is complex, as indicated by its linear formula C17H27NO5S2 . The compound includes a bicyclic heptane structure, a thiophene ring, and a tetrahydro-2H-pyran ring .Scientific Research Applications
Molecular Structure and Characterization
Research on molecules with complex structural features, including bicyclic frameworks and sulfonamide functionalities, focuses on understanding their physicochemical properties and reactivity. For instance, studies on protic ionic liquids (PILs) with camphorsulfonate anion and various cations explore the impact of structural variations on density, viscosity, and thermal degradation. These insights are crucial for designing molecules with desired properties for specific applications, such as solvents or catalysts (Sardar et al., 2018).
Catalysis
The development of bimetallic complexes incorporating ligands like bis(pyrazol-1-yl)methane highlights the exploration of enhancing catalyst efficiency by manipulating intermetallic distances. Such research is instrumental in the design of catalysts for specific chemical transformations, potentially including those relevant to the compound (Timerbulatova et al., 2013).
Biological Activity
The synthesis and biological evaluation of organotin derivatives that feature pyrazolyl and pyridyl functionalities, similar in complexity to the query compound, underscore the ongoing interest in understanding how molecular architecture influences biological activity. These studies contribute to the development of new materials with potential applications in medicine and biotechnology (Li et al., 2010).
properties
IUPAC Name |
1-(7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl)-N-[(4-thiophen-2-yloxan-4-yl)methyl]methanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29NO4S2/c1-18(2)15-5-6-20(18,16(22)12-15)14-27(23,24)21-13-19(7-9-25-10-8-19)17-4-3-11-26-17/h3-4,11,15,21H,5-10,12-14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSBXXXDBUFGHOQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2CCC1(C(=O)C2)CS(=O)(=O)NCC3(CCOCC3)C4=CC=CS4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29NO4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)methanesulfonamide | |
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